Cas no 147920-34-1 (1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid)

• Product Name: 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
• CAS No: 147920-34-1
• MF: C₁₁H₇ClN₂O₃
• MW: 250.63788151741
• MDL: MFCD01871546
• CID: 2120165
• PubChem ID: 653448
• Update Time: 2025-06-07

1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
• 1-(4-Chlorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxylic acid
• Oprea1_082724
• HMS3429L16
• HMS1373O16
• CCG-115798
• 1-(4-Chloro-phenyl)-4-oxo-1,4-dihydro-pyridazine-3-carboxylic acid
• CHEMBL1891999
• WAY-271999
• MLS000075380
• 5P-522S
• SCHEMBL2221815
• 147920-34-1
• CS-0313282
• AKOS000270849
• ChemDiv2_001732
• DA-10091
• BBL003098
• MFCD01871546
• G65810
• HMS2318G16
• 1-(4-chlorophenyl)-4-oxopyridazine-3-carboxylic acid
• 1-(4-Chlorophenyl)-4-oxo-pyridazine-3-carboxylic acid
• 1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylicacid
• Oprea1_463024
• STK711158
• HY-W267932
• SMR000013660
• 1-(4-chlorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxylic acid, AldrichCPR
• F1423-0960
• 1-(4-chlorophenyl)-4-oxo-1,4-dihydro-3- pyridazinecarboxylic acid

• MDL： MFCD01871546
• Inchi： 1S/C11H7ClN2O3/c12-7-1-3-8(4-2-7)14-6-5-9(15)10(13-14)11(16)17/h1-6H,(H,16,17)
• InChI Key： ALSMZXGESQGWEH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CC(C(C(=O)O)=N1)=O

Computed Properties

• Exact Mass: 250.0145198g/mol
• Monoisotopic Mass: 250.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 452.5±47.0 °C at 760 mmHg
• Flash Point: 227.4±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)